Cas no 2228511-53-1 (Methyl 3-(5-chlorofuran-2-yl)-2-hydroxy-3-methylbutanoate)

• Product Name: Methyl 3-(5-chlorofuran-2-yl)-2-hydroxy-3-methylbutanoate
• CAS No: 2228511-53-1
• MF: C₁₀H₁₃ClO₄
• MW: 232.660822629929
• CID: 5750623
• PubChem ID: 165979328
• Update Time: 2025-06-09

Methyl 3-(5-chlorofuran-2-yl)-2-hydroxy-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• 2228511-53-1
• methyl 3-(5-chlorofuran-2-yl)-2-hydroxy-3-methylbutanoate
• EN300-1978479
• Methyl 3-(5-chlorofuran-2-yl)-2-hydroxy-3-methylbutanoate

• Inchi： 1S/C10H13ClO4/c1-10(2,8(12)9(13)14-3)6-4-5-7(11)15-6/h4-5,8,12H,1-3H3
• InChI Key： KLZNUJHLUAEGIN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C)(C)C(C(=O)OC)O)O1

Computed Properties

• Exact Mass: 232.0502366g/mol
• Monoisotopic Mass: 232.0502366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59.7Ų

Additional information on Methyl 3-(5-chlorofuran-2-yl)-2-hydroxy-3-methylbutanoate

Methyl 3-(5-chlorofuran-2-yl)-2-hydroxy-3-methylbutanoate (CAS No. 2228511-53-1): A Comprehensive Overview

Methyl 3-(5-chlorofuran-2-yl)-2-hydroxy-3-methylbutanoate, identified by its CAS number 2228511-53-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both a furan ring and a hydroxyl group in its backbone suggests diverse chemical reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's structure consists of a methyl ester group attached to a hydroxy-substituted butanoic acid moiety, which is further linked to a 5-chlorofuran ring. This configuration imparts specific electronic and steric properties that can influence its interactions with biological targets. The 5-chlorofuran-2-yl substituent, in particular, is known for its ability to participate in various chemical transformations, including nucleophilic substitution and condensation reactions, which are pivotal in drug discovery processes.

In recent years, there has been growing interest in the exploration of heterocyclic compounds for their pharmacological properties. Furan derivatives, such as those found in Methyl 3-(5-chlorofuran-2-yl)-2-hydroxy-3-methylbutanoate, have shown promise in various therapeutic areas. For instance, studies have highlighted their potential role in anti-inflammatory and antimicrobial applications. The hydroxyl group within the molecule can serve as a site for hydrogen bonding, enhancing binding affinity to biological receptors.

The synthesis of Methyl 3-(5-chlorofuran-2-yl)-2-hydroxy-3-methylbutanoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and enantioselective hydrogenations, have been employed to achieve high yields and purity. These techniques are essential for producing pharmaceutical intermediates that meet stringent quality standards.

Recent research has demonstrated the utility of this compound in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often targeted in the treatment of cancers and inflammatory diseases. The structural features of Methyl 3-(5-chlorofuran-2-yl)-2-hydroxy-3-methylbutanoate allow it to interact with kinase active sites, potentially modulating their activity. Preclinical studies have begun to explore its efficacy in inhibiting specific kinases, paving the way for further therapeutic applications.

The compound's solubility profile and stability under various conditions are also critical factors to consider in its potential pharmaceutical use. Studies have shown that modifications to the molecular structure can significantly impact these properties. By optimizing the ester and hydroxyl functionalities, researchers aim to enhance bioavailability and shelf life, ensuring that the compound remains effective throughout its intended use.

In conclusion, Methyl 3-(5-chlorofuran-2-yl)-2-hydroxy-3-methylbutanoate (CAS No. 2228511-53-1) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural attributes and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. As synthetic methodologies continue to advance, the accessibility and versatility of this compound will likely expand, opening new avenues for drug discovery and development.